Cas no 1178567-92-4 (Boc-DL-phenylalanine)

Boc-DL-phenylalanine structure
Boc-DL-phenylalanine structure
Product Name:Boc-DL-phenylalanine
CAS No:1178567-92-4
MF:C14H19NO4
MW:265.30496430397
CID:839481
Update Time:2026-04-29

Boc-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Boc-DL-phenylalanine
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
    • 2-[(tert-butoxycarbonyl)amino]-3-phenylpropanoic acid
    • ACMC-209ccd
    • N-(tert-Butoxycarbonyl)phenylalanine
    • N-t-Butyloxycarbonyl-L-phenylalanine
    • N-tert-Butyloxycarbonyl-L-phenylalanine
    • PubChem12000
    • STK367898
    • Inchi: InChI=1S/C25H36N4O2.2C14H19NO4/c1-16(2)22-24(30)26-12-7-13-27-25(31)23(17(3)4)29-15-19-11-10-18(14-28-22)20-8-5-6-9-21(19)20;2*1-14(2,3)19-13(18)15-11(12(16)17)9-10-7-5-4-6-8-10/h5-6,8-11,16-17,22-23,28-29H,7,12-15H2,1-4H3,(H,26,30)(H,27,31);2*4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t22-,23-;2*11-/m011/s1
    • InChI Key: PNQMXLCMLAOVDH-PIGLISDISA-N
    • SMILES: CC([C@H]1C(NCCCNC([C@@H](NCC2=CC=C(C3=CC=CC=C23)CN1)C(C)C)=O)=O)C.CC(C)(OC(N[C@@H](C(O)=O)CC1=CC=CC=C1)=O)C.CC(C)(OC(N[C@@H](C(O)=O)CC1=CC=CC=C1)=O)C

Computed Properties

  • Exact Mass: 265.131
  • Monoisotopic Mass: 265.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 16
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 426.6°Cat760mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.529
  • LogP: 2.41140
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